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Compound of Interest

Compound Name:
cis-11,12-methyleneoctadecanoyl-

CoA

Cat. No.: B15549934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cis-11,12-
methyleneoctadecanoyl-CoA, a key intermediate in the biosynthesis of cyclopropane fatty

acids. The document details its structure, physicochemical properties, biological role, and

relevant experimental methodologies. Given the limited availability of direct experimental data

for this specific acyl-CoA, this guide incorporates information from its corresponding fatty acid,

lactobacillic acid, and general principles of acyl-CoA biochemistry.

Core Concepts: Structure and Physicochemical
Properties
cis-11,12-methyleneoctadecanoyl-CoA is a derivative of lactobacillic acid, a cyclopropane-

containing fatty acid primarily found in the cell membranes of various bacteria, including

Lactobacillus species. The molecule consists of an 18-carbon acyl chain with a cis-configured

cyclopropane ring at the 11th and 12th carbon positions, attached to a coenzyme A (CoA)

molecule via a high-energy thioester bond.
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Identifier Value

IUPAC Name

S-(2-(3-((R)-2,4-dihydroxy-3,3-

dimethylbutanamido)propanamido)ethyl)

(11R,12S)-11,12-methyleneoctadecanethioate

Synonyms
cis-11,12-Methyleneoctadecanoyl-coenzyme A,

Lactobacillyl-CoA

Molecular Formula C40H70N7O17P3S

Molecular Weight 1046.01 g/mol [1]

Physicochemical Properties
Direct experimental data for cis-11,12-methyleneoctadecanoyl-CoA is scarce. The following

table includes data for its precursor fatty acid, cis-11,12-methyleneoctadecanoic acid

(lactobacillic acid), and general properties of long-chain acyl-CoAs.
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Property
Value (for cis-11,12-
methyleneoctadecanoic
acid)

Notes and References

Molecular Formula C19H36O2 [2][3]

Molecular Weight 296.49 g/mol [2][3]

Physical State Liquid (at room temperature) [2]

Purity
Commercially available at

>99%
[2][3]

Storage Freezer [2][3]

Solubility

Soluble in organic solvents like

chloroform. The CoA derivative

is expected to be water-soluble

due to the hydrophilic nature of

Coenzyme A.

Spectral Data (1H-NMR)

For a related C16 compound,

cis-11,12-methylene-

hexadecanoic acid,

characteristic peaks for the

cyclopropane ring protons are

observed around 0.60 ppm

and -0.30 ppm.

Based on data for a C16

analog.[4]

Mass Spectrometry

The mass spectrum of the

DMOX derivative of the C16

analog shows a molecular ion

at m/z 321.

Based on data for a C16

analog.[4]

Biological Role and Metabolic Pathways
cis-11,12-methyleneoctadecanoyl-CoA is not a standalone signaling molecule but plays a

crucial role in the modification of bacterial cell membranes, which in turn influences cellular

signaling and stress response.
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Biosynthesis of Cyclopropane Fatty Acids
The primary role of cis-11,12-methyleneoctadecanoyl-CoA is as a precursor in the

biosynthesis of cyclopropane fatty acids (CFAs) that are incorporated into phospholipids of

bacterial membranes. This process is a key mechanism for bacteria to adapt to environmental

stresses. The biosynthesis is catalyzed by cyclopropane fatty acid synthase (CFAS).[5]
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Unsaturated Fatty Acyl
Group (in Phospholipid)

Cyclopropane Fatty Acid
Synthase (CFAS)
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S-adenosyl-L-methionine
(SAM)

 Methylene
 Donor
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Group (in Phospholipid)
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S-adenosyl-L-homocysteine
(SAH)
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Environmental Stress
(e.g., low pH, oxidative stress)

Upregulation of
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Increased CFA in
Membrane Phospholipids

Alteration of Membrane
Properties (Fluidity, Permeability)

Enhanced Bacterial Survival

 

Start: cis-11,12-methylene-
octadecanoic acid + CoA

1. Activation of Fatty Acid
(e.g., with CDI)

2. Reaction with Coenzyme A
(pH 8.0)

3. Purification
(Reverse-Phase HPLC)

4. Verification
(MS, NMR)

End: Purified cis-11,12-methylene-
octadecanoyl-CoA

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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